Cas no 1805499-15-3 (3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine
• CAS No: 1805499-15-3
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881510
• Update Time: 2025-10-13

3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-5-3(12)2-11-7(10)4(5)6(8)9/h2,6,12H,1H3
• InChI Key： PEZJMRNDVCHDMC-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1OC)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine (CAS No. 1805499-15-3)

3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine (CAS No. 1805499-15-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely utilized in drug discovery and material science. The presence of difluoromethyl and fluoro groups enhances its metabolic stability and bioavailability, making it a promising candidate for various applications.

In recent years, the demand for fluorinated pyridines has surged, driven by their role in the development of next-generation therapeutics and crop protection agents. Researchers are particularly interested in 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine due to its potential as a bioactive intermediate. Its hydroxy and methoxy functional groups offer versatile sites for further chemical modifications, enabling the synthesis of novel compounds with tailored properties.

The compound's CAS No. 1805499-15-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and applications in medicinal chemistry. For instance, questions like "How to synthesize 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine?" or "What are the spectroscopic characteristics of CAS No. 1805499-15-3?" are common in scientific forums. Addressing these queries, this article provides a detailed exploration of the compound's attributes.

From a structural perspective, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine exhibits a planar pyridine ring with strategically placed substituents. The difluoromethyl group at the 3-position contributes to its lipophilicity, while the fluoro atom at the 2-position influences its electronic distribution. These features are critical for its interactions with biological targets, such as enzymes or receptors, in drug design. Additionally, the hydroxy and methoxy groups at the 5- and 4-positions, respectively, provide hydrogen-bonding capabilities, further enhancing its binding affinity.

The compound's stability under various conditions is another area of interest. Studies indicate that 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine remains stable in neutral and slightly acidic environments, making it suitable for formulation in pharmaceutical preparations. Its solubility profile in organic solvents like dimethyl sulfoxide (DMSO) and methanol has also been documented, aiding in its purification and handling during laboratory procedures.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize fluorinated pyridines, including CAS No. 1805499-15-3. Topics such as "eco-friendly fluorination techniques" and "catalytic approaches for heterocyclic compound synthesis" are trending in scientific literature. These advancements align with the global push toward reducing the environmental impact of chemical manufacturing while maintaining high yields and purity.

Looking ahead, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-methoxypyridine is poised to play a pivotal role in the development of innovative therapeutics and agrochemicals. Its multifunctional structure and tunable properties make it a valuable building block for researchers aiming to address unmet needs in healthcare and agriculture. As the scientific community continues to uncover its potential, this compound is expected to remain a focal point in cutting-edge research.